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Compound of Interest

Compound Name: (-)-1,3-Butanediol

Cat. No.: B1222502 Get Quote

This guide delves into the solubility characteristics of (-)-1,3-Butanediol, a chiral molecule of

significant interest in the pharmaceutical and chemical industries.[1][2] It is critical to address a

key point from the outset: the vast majority of publicly available physical property data,

including solubility, pertains to the racemic mixture, (±)-1,3-Butanediol.[3] Enantiomers, such as

the (-) and (+) forms of 1,3-Butanediol, possess identical physical properties in an achiral

environment. Therefore, their solubility in common, achiral organic solvents is identical. The

data and principles discussed herein, derived from studies on racemic 1,3-Butanediol, are

directly applicable to the pure (-)-enantiomer for most practical applications involving achiral

solvents.

The Molecular Basis of Solubility: A Structural
Perspective
The solubility of any compound is dictated by the principle of "like dissolves like," which is a

reflection of the intermolecular forces between the solute and solvent molecules.[4] The

structure of 1,3-Butanediol—a four-carbon chain with two hydroxyl (-OH) groups at positions 1

and 3—creates a molecule with a dual nature.

Polar Head: The two hydroxyl groups are highly polar and can act as both hydrogen bond

donors and acceptors. This feature promotes strong interactions with other polar molecules.

[5][6]

Non-polar Tail: The butane backbone is a non-polar, hydrophobic hydrocarbon chain.
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The overall solubility profile is a balance between the hydrophilic character of the hydroxyl

groups and the hydrophobic nature of the alkyl chain.[6] This structure predicts high solubility in

polar solvents and limited solubility in non-polar solvents.
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Caption: Intermolecular forces governing the solubility of 1,3-Butanediol.

Solubility Profile of 1,3-Butanediol
1,3-Butanediol is widely recognized for its utility as a solvent, owing to its miscibility with water

and solubility in a range of organic solvents.[7][8] This makes it a versatile component in

formulations, chemical synthesis, and extraction processes.[9][10]

Qualitative Solubility Data
The following table summarizes the qualitative solubility of 1,3-Butanediol in various classes of

organic solvents, as compiled from chemical literature and technical data sheets.
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Solvent Class
Representative
Solvents

Observed
Solubility

Primary Interaction

Polar Protic
Water, Ethanol,

Methanol

Miscible / Freely

Soluble
Hydrogen Bonding

Polar Aprotic
Acetone, Methyl Ethyl

Ketone
Soluble Dipole-Dipole

Polar, High MW
Dibutyl Phthalate,

Castor Oil
Soluble Multiple Interactions

Slightly Polar Diethyl Ether Slightly Soluble
Dipole-Dipole,

Dispersion

Non-polar

Aliphatic

Hydrocarbons (e.g.,

Hexane)

Practically Insoluble
van der Waals /

Dispersion

Aromatic Benzene, Toluene Practically Insoluble
van der Waals /

Dispersion

Halogenated Carbon Tetrachloride Practically Insoluble
van der Waals /

Dispersion

Source: Data compiled from[7][8][11]

Quantitative Solubility Data
While extensive quantitative data across a wide temperature and solvent range is not readily

available in the public domain, key values have been reported.

Solvent Temperature (°C) Solubility Reference

Water 25 Miscible (>500 g/L) [12]

The lack of specific quantitative data for many organic systems underscores the necessity for

experimental determination, especially when precision is required for process design or

formulation development.
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Experimental Protocol for Solubility Determination
For researchers requiring precise solubility values, the following protocol outlines a reliable

isothermal equilibrium method. This self-validating system ensures that a true saturated

solution is achieved and accurately measured.

Objective
To determine the equilibrium solubility of (-)-1,3-Butanediol in a selected organic solvent at a

specified temperature (e.g., 25 °C).

Materials and Equipment
(-)-1,3-Butanediol (high purity)

Solvent of interest (analytical grade)

Temperature-controlled water bath or incubator shaker

Analytical balance (±0.1 mg)

Sealed glass vials (e.g., 20 mL screw-cap vials with PTFE-lined septa)

Magnetic stir bars and stir plate (optional, if not using a shaker)

Syringes (glass, gas-tight)

Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Gravimetric analysis: Vacuum oven, desiccator

Chromatographic analysis: Calibrated GC or HPLC system

Workflow Diagram
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1. Preparation
Add excess (-)-1,3-BDO

to solvent in a sealed vial.

2. Equilibration
Incubate at constant temp

with agitation (24-48h)
to ensure saturation.

3. Settling
Allow undissolved solid

to sediment.

4. Sampling
Withdraw supernatant using

a syringe with a 0.22µm filter.

5. Quantification

5a. Gravimetric Method
- Weigh aliquot of solution.

- Evaporate solvent.
- Weigh remaining solute.

 Direct 

5b. Chromatographic Method
- Dilute aliquot precisely.
- Analyze via calibrated

  GC/HPLC.

 Indirect 

6. Calculation
Determine solubility in

g/100g solvent or mol/L.

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Step-by-Step Procedure
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Preparation: To a series of vials, add a known mass of the chosen organic solvent (e.g., 10.0

g). Add an excess amount of (-)-1,3-Butanediol to each vial. The presence of undissolved

solute is essential to ensure a saturated solution.

Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or

water bath set to the desired temperature. Agitate the vials for a sufficient duration (a

minimum of 24 hours is recommended, 48 hours is preferable) to ensure equilibrium is

reached.

Phase Separation: After equilibration, cease agitation and allow the vials to rest in the

temperature bath for at least 2 hours to let the undissolved solute settle completely.

Sampling: Carefully withdraw a sample of the clear supernatant using a syringe pre-heated

to the experimental temperature. Immediately attach a syringe filter and discard the first few

drops to prime the filter. Collect a precise aliquot of the saturated solution into a pre-weighed

vial.[4]

Quantification:

Gravimetric Method: Record the total weight of the vial containing the saturated solution.

Place the vial in a vacuum oven at a temperature sufficient to evaporate the solvent

without degrading the solute. Once a constant weight is achieved, cool the vial in a

desiccator and weigh the remaining solute.

Chromatographic Method: Accurately dilute a known volume of the filtered saturated

solution with the same solvent to a concentration that falls within a pre-established

calibration curve for GC or HPLC analysis. Analyze the diluted sample to determine the

precise concentration.

Calculation: From the masses of the solute and solvent (gravimetric method) or the

concentration (chromatographic method), calculate the solubility. Express the result in

appropriate units, such as grams of solute per 100 grams of solvent ( g/100g ) or molarity

(mol/L).

Applications in Drug Development and Research
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Understanding the solubility of (-)-1,3-Butanediol is paramount for its effective use in several

high-value applications.

Chiral Intermediate in Synthesis: As a key building block for pharmaceuticals like β-lactam

antibiotics, its solubility in reaction solvents is critical for achieving optimal reaction kinetics,

yield, and purity.[1][2]

Formulation Excipient: Due to its low toxicity, high boiling point, and humectant properties, it

is used as a solvent, co-solvent, and solubilizer in topical and parenteral drug formulations to

dissolve active pharmaceutical ingredients (APIs) and enhance stability.[10]

Cosmetics and Personal Care: Its ability to dissolve fragrances, act as a humectant, and

provide a pleasant skin feel makes it a common ingredient in creams, lotions, and hair care

products.[9][13]

Conclusion
(-)-1,3-Butanediol exhibits a solubility profile characteristic of a polar diol, showing high

solubility in polar solvents and poor solubility in non-polar media. This behavior is a direct

consequence of its molecular structure, which facilitates strong hydrogen bonding interactions.

While qualitative data provides a solid framework for solvent selection, the provided

experimental protocol offers a robust methodology for obtaining the precise quantitative data

necessary for demanding scientific and industrial applications. This guide equips researchers

and developers with the foundational knowledge and practical tools to effectively utilize (-)-1,3-
Butanediol in their work.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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